Cas no 6505-30-2 (Acid Blue 104)

• Product Name: Acid Blue 104
• CAS No: 6505-30-2
• MF: C₄₃H₄₈N₃NaO₆S₂
• MW: 789.977499961853
• CID: 46825
• Update Time: 2026-05-14

Acid Blue 104 Chemical and Physical Properties

Names and Identifiers

• Acid Blue 104
• C.I. 42735
• N-[4-[[4-(Diethylamino)phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]-2-methylphenyl]methylene]-3-methyl-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfobenzenemethanaminium inner salt sodium salt (1:1)
• sodium,3-[[4-[(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)-[4-[ethyl-[(3-sulfophenyl)methyl]amino]-2-methylphenyl]methyl]-N-ethyl-3-methylanilino]methyl]benzenesulfonate
• benzenesulfonate, 3-[[[4-[[4-(diethyliminio)-2,5-cyclohexadien-1-ylidene][4-[ethyl[(3-sulfophenyl)methyl]amino]-2-methylphenyl]methyl]-3-methylphenyl]ethylamino]methyl]-, sodium salt (1:1)
• C.I. Acid Blue 104
• Benzenemethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]-2-methylphenyl]methylene]-3-methyl-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-,hydroxide, inner salt, sodium salt
• Benzenemethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]-2-methylphenyl]methylene]-3-methyl-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-,inner salt, sodium salt (9CI)
• C.I. Acid Blue 104 (7CI)
• C.I. Acid Blue 104, sodiumsalt (8CI)
• Acid Blue FFR
• Acid Blue FFS
• Acid Brilliant BlueFFR
• Acid Pure Blue BRD
• Acidine Brilliant Blue DR Extra
• Acilan Brilliant BlueFFR
• Benzyl Blue FR
• Brilliant Acid Blue BR
• Brilliant Blue R 28032
• BrilliantWool Blue FFR
• Brilliant Wool Blue FFRS
• Calcocid Brilliant BlueFFR
• Fenazo Blue XXR
• Pontacyl Brilliant Blue RR
• Shimazaki Brilliant Wool BlueFFR
• Special Brilliant Blue
• Sumitomo Brilliant Blue Pl
• Xylene Brilliant BlueFBR
• Xylene Brilliant FFR

• Inchi： InChI=1S/C43H49N3O6S2.Na/c1-7-44(8-2)36-19-17-35(18-20-36)43(41-23-21-37(25-31(41)5)45(9-3)29-33-13-11-15-39(27-33)53(47,48)49)42-24-22-38(26-32(42)6)46(10-4)30-34-14-12-16-40(28-34)54(50,51)52;/h11-28H,7-10,29-30H2,1-6H3,(H-,47,48,49,50,51,52);/q;+1
• InChI Key： RAMNYUMITLZMIC-UHFFFAOYSA-N
• SMILES： [Na+].CC[N+](=C1C=CC(=C(C2=CC=C(N(CC3C=CC=C(S([O-])(=O)=O)C=3)CC)C=C2C)C2=CC=C(N(CC3=CC=CC(S(=O)(O)=O)=C3)CC)C=C2C)C=C1)CC |c:2,6|

Computed Properties

• Exact Mass: 789.28800

Experimental Properties

• PSA: 137.82000
• LogP: 10.11160